Cas no 126798-20-7 (2-Pyridinecarboxamide, 4-methoxy-N-phenyl-)

• Product Name: 2-Pyridinecarboxamide, 4-methoxy-N-phenyl-
• CAS No: 126798-20-7
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1220616
• PubChem ID: 23255443
• Update Time: 2025-04-20

2-Pyridinecarboxamide, 4-methoxy-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, 4-methoxy-N-phenyl-
• 126798-20-7
• 2-pyridinecarboxamide,4-methoxy-n-phenyl-

• Inchi： 1S/C13H12N2O2/c1-17-11-7-8-14-12(9-11)13(16)15-10-5-3-2-4-6-10/h2-9H,1H3,(H,15,16)
• InChI Key： YYGKAVCAJZOCMI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22